(S)-2-Aminododecanoic acid
Overview
Description
(S)-2-Aminododecanoic acid, also known as L-2-aminododecanoic acid, is an amino acid that is used in scientific research for its unique properties. This amino acid is not found in nature and must be synthesized in the laboratory. Its chemical structure is similar to that of lysine, with an additional carbon atom in its side chain.
Scientific Research Applications
Corrosion Inhibition : 12-Aminododecanoic acid has been shown to be an effective corrosion inhibitor for carbon steel in CO2-saturated hydrochloric acid. It acts as a mixed-type inhibitor and forms a self-assembled monolayer (SAM) on the steel surface, providing a hydrophobic barrier against corrosive ions. This SAM formation is spontaneous and reversible, with a high inhibition efficiency (Ghareba & Omanovic, 2010, 2011) (Ghareba & Omanovic, 2010) (Ghareba & Omanovic, 2011).
Biosynthesis in Polymer Industry : This acid is a potential monomer for Nylon 12, a high-performance bioplastic. Its biosynthesis from renewable sources is attractive in the polymer industry. Notably, a biotransformation process using artificial self-sufficient P450s and other enzymes has been developed, which significantly enhances the efficiency of ω-aminododecanoic acid production (Ahsan et al., 2018) (Ahsan et al., 2018).
Role in Nylon and Polymer Production : A Pseudomonas species was identified capable of using 12-aminododecanoic acid as a sole nitrogen source. This finding is significant for understanding the microbial degradation of nylon and related polymers, and for exploring potential biocatalysts for nylon production (Wilding et al., 2015) (Wilding et al., 2015).
Material Science Applications : The formation of self-assembled monolayers of 12-aminododecanoic acid on stainless steel surfaces is studied for potential improvements in biocompatibility and surface modification of medical materials (Raman & Gawalt, 2007) (Raman & Gawalt, 2007).
Chemical Synthesis and Stereochemistry : Asymmetric synthesis of derivatives of (S)-2-aminodecanoic acid has been reported, highlighting its importance in medicinal chemistry and drug design due to its structural diversity and functionality (Fu et al., 2020) (Fu et al., 2020).
properties
IUPAC Name |
(2S)-2-aminododecanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25NO2/c1-2-3-4-5-6-7-8-9-10-11(13)12(14)15/h11H,2-10,13H2,1H3,(H,14,15)/t11-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUBNFZFTFXTLKH-NSHDSACASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCC[C@@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70441749 |
Source
|
| Record name | (S)-2-AMINODODECANOIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70441749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
169106-34-7 |
Source
|
| Record name | (S)-2-AMINODODECANOIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70441749 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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